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Compound of Interest

Compound Name: 2-Chloro-5-isopropylpyridine

Cat. No.: B1353495
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Reaction Setup

1. Add 2-Chloro-5-isopropylpyridine,
Arylboronic Acid, and Base to Flask

2. Prepare Catalyst Premix
(Pd(OAc)2 + SPhos in Dioxane)

3. Add Dioxane and Water to Flask

4. Add Catalyst Premix to Reaction

Reaction
Y

5. Heat to 100°C with Stirring

\ 4

6. Monitor Progress (TLC/GC-MS)

Workup ant%'Purification

7. Cool and Dilute with Ethyl Acetate

\ 4

8. Wash with Water and Brine

Y

9. Dry Organic Layer (Na2SOa)

\ 4

10. Concentrate under Reduced Pressure

A

11. Purify by Column Chromatography

:

Final Product:
2-Aryl-5-isopropylpyridine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1353495?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10978044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10978044/
https://www.researchgate.net/figure/Suzuki-Miyaura-coupling-of-2-chloropyridine-with-arylboronic-acids-a_tbl4_236048359
https://data.epo.org/publication-server/rest/v1.1/patents/EP1439157NWB1/document.html
https://data.epo.org/publication-server/rest/v1.1/patents/EP1439157NWB1/document.html
https://www.benchchem.com/product/b1353495#2-chloro-5-isopropylpyridine-suzuki-coupling-reaction-conditions
https://www.benchchem.com/product/b1353495#2-chloro-5-isopropylpyridine-suzuki-coupling-reaction-conditions
https://www.benchchem.com/product/b1353495#2-chloro-5-isopropylpyridine-suzuki-coupling-reaction-conditions
https://www.benchchem.com/product/b1353495#2-chloro-5-isopropylpyridine-suzuki-coupling-reaction-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1353495?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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